Cas no 1694439-64-9 (Ethanone, 2-[(1,2-dimethylpropyl)thio]-1-phenyl-)

• Product Name: Ethanone, 2-[(1,2-dimethylpropyl)thio]-1-phenyl-
• CAS No: 1694439-64-9
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 5253220
• Update Time: 2025-10-13

Ethanone, 2-[(1,2-dimethylpropyl)thio]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[(1,2-dimethylpropyl)thio]-1-phenyl-

• Inchi： 1S/C13H18OS/c1-10(2)11(3)15-9-13(14)12-7-5-4-6-8-12/h4-8,10-11H,9H2,1-3H3
• InChI Key： TUXCAZIWLRPEAZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1)CSC(C)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 2-[(1,2-dimethylpropyl)thio]-1-phenyl-

Ethanone, 2-[(1,2-dimethylpropyl)thio]-1-phenyl- (CAS No. 1694439-64-9): A Comprehensive Overview

Ethanone, 2-[(1,2-dimethylpropyl)thio]-1-phenyl- (CAS No. 1694439-64-9) is a heterocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has been the subject of extensive studies due to its potential applications in various scientific domains.

The molecular structure of this compound consists of a phenyl ring linked to a thioether group at the 2-position, with a 1,2-dimethylpropyl substituent attached to the thioether. This configuration imparts distinct chemical reactivity and stability, making it a valuable candidate for further exploration in synthetic chemistry and drug development.

Recent advancements in medicinal chemistry have highlighted the significance of such thioether-containing compounds in the design of novel therapeutic agents. The presence of the thioether moiety enhances the compound's ability to interact with biological targets, thereby increasing its pharmacological efficacy. This has led to a surge in research focusing on derivatives of Ethanone, 2-[(1,2-dimethylpropyl)thio]-1-phenyl-, particularly in the context of antimicrobial and anti-inflammatory applications.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel scaffolds for drug candidates targeting various diseases. For instance, studies have demonstrated its utility in creating non-peptide inhibitors that modulate enzyme activity relevant to metabolic disorders and neurodegenerative diseases.

The synthesis of Ethanone, 2-[(1,2-dimethylpropyl)thio]-1-phenyl- involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the reaction between a phenyl-substituted ketone and a thiol derivative under controlled conditions. The subsequent introduction of the 1,2-dimethylpropyl group further refines the molecular architecture, yielding the desired product with high purity and yield.

In terms of spectroscopic characterization, Ethanone, 2-[(1,2-dimethylpropyl)thio]-1-phenyl- exhibits distinct spectral fingerprints that aid in its identification and analysis. Nuclear magnetic resonance (NMR) spectroscopy reveals characteristic signals corresponding to the phenyl ring, thioether group, and alkyl substituents. Mass spectrometry (MS) further confirms the molecular weight and fragmentation patterns consistent with the proposed structure.

The compound's solubility profile is another critical aspect that influences its applicability in various fields. Ethanone, 2-[(1,2-dimethylpropyl)thio]-1-phenyl-is soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water. This property makes it suitable for applications where solvent selection is crucial for reaction optimization or formulation development.

From an industrial perspective, the production and handling of Ethanone, 2-[(1,2-dimethylpropyl)thio]-1-phenyl- must adhere to stringent quality control measures to ensure consistency and safety. Advanced purification techniques are employed to isolate the compound from impurities, while storage conditions are carefully monitored to prevent degradation.

The environmental impact of this compound is also a subject of interest among researchers. Efforts are underway to develop sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Such initiatives align with global efforts to promote green chemistry principles.

Future research directions for Ethanone, 2-[(1,2-dimethylpropyl)thio]-1-phenyl-may include exploring its potential as an agrochemical intermediate or as a precursor for specialty chemicals with unique functionalities. The versatility of its molecular framework offers numerous possibilities for innovation across multiple scientific disciplines.

In conclusion, Ethanone, 2-[(1,2-dimethylpropyl)thio]-1-phenyl-(CAS No. 1694439-64-9) represents a fascinating compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable building block for developing novel therapeutic agents and functional materials. As scientific understanding continues to evolve，the role of this compound is expected to expand，driving new discoveries and innovations.